Cas no 63429-99-2 (4-chloro-2-isothiocyanato-1-methoxybenzene)

• Product Name: 4-chloro-2-isothiocyanato-1-methoxybenzene
• CAS No: 63429-99-2
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• MDL: MFCD00041073
• CID: 90228
• PubChem ID: 737165
• Update Time: 2025-05-25

4-chloro-2-isothiocyanato-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxyphenyl isothiocyanate
• 5-Chloro-2-methoxyisothiocyanatobenzene
• 4-Chloro-2-isothiocyanato-1-methoxybenzene
• Benzene,4-chloro-2-isothiocyanato-1-methoxy-
• 5-Chloro-2-methoxyphenyl isothiocyanate, AldrichCPR
• 63429-99-2
• 4-chloro-2-isothiocyanato-1-methoxy-benzene
• VS-08632
• J-802150
• WGLDKQQXEWPFAR-UHFFFAOYSA-N
• AKOS000212349
• MFCD00041073
• 2-Methoxy-5-chlorophenyl isothiocyanate
• 5-Chloro-2-methoxyphenylisothiocyanate
• SCHEMBL945783
• A834374
• FT-0620264
• 5-chloro-2-methoxyphenyl-isothiocyanate
• BP-11153
• EN300-177638
• A834473
• 2-(HYDROXYAMINO)-2-METHYL-1-PHENYLPROPAN-1-ONEHYDROCHLORIDE
• FT-0620262
• F20920
• 4-chloranyl-2-isothiocyanato-1-methoxy-benzene
• ALBB-013130
• Benzene, 4-chloro-2-isothiocyanato-1-methoxy-
• BBL027964
• DB-054475
• STK801412
• 671-004-3
• 4-chloro-2-isothiocyanato-1-methoxybenzene

• MDL： MFCD00041073
• Inchi： 1S/C8H6ClNOS/c1-11-8-3-2-6(9)4-7(8)10-5-12/h2-4H,1H3
• InChI Key： WGLDKQQXEWPFAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N=C=S)OC
• BRN： 2719683

Computed Properties

• Exact Mass: 198.98600
• Monoisotopic Mass: 198.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.23
• Melting Point: 56-59°C
• Boiling Point: 164-165°C
• Flash Point: 164-165°C
• Refractive Index: 1.572
• PSA: 53.68000
• LogP: 3.08290
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-chloro-2-isothiocyanato-1-methoxybenzene Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Additional information on 4-chloro-2-isothiocyanato-1-methoxybenzene

4-Chloro-2-Isothiocyanato-1-Methoxybenzene: A Comprehensive Overview

4-Chloro-2-isothiocyanato-1-methoxybenzene, also known by its CAS registry number CAS 63429-99-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique substitution pattern on the benzene ring, has garnered attention due to its potential applications in various chemical processes and as an intermediate in the synthesis of more complex molecules.

The structure of 4-chloro-2-isothiocyanato-1-methoxybenzene consists of a benzene ring with three substituents: a chlorine atom at position 4, an isothiocyanato group (-NCS) at position 2, and a methoxy group (-OCH3) at position 1. This substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable compound for studying reactivity and selectivity in organic reactions. The presence of electron-withdrawing groups like chlorine and isothiocyanato can influence the chemical behavior of the molecule, particularly in nucleophilic aromatic substitution reactions.

Recent studies have explored the use of 4-chloro-2-isothiocyanato-1-methoxybenzene as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The isothiocyanato group is particularly reactive and can undergo various transformations, such as nucleophilic substitution or addition reactions, depending on the reaction conditions. For instance, researchers have demonstrated that this compound can be effectively converted into thiazoles or other sulfur-containing heterocycles under specific catalytic conditions.

In addition to its role as an intermediate, CAS 63429-99-2 has been investigated for its potential applications in polymer chemistry. The methoxy group provides some degree of solubility in organic solvents, while the electron-withdrawing groups enhance reactivity. This makes the compound suitable for use in controlled radical polymerization techniques, where precise control over polymer structure and properties is essential.

The synthesis of 4-chloro-2-isothiocyanato-1-methoxybenzene typically involves multi-step processes that require careful optimization. One common approach involves the Friedel-Crafts alkylation or acylation of chlorobenzene derivatives followed by subsequent functionalization steps to introduce the isothiocyanato and methoxy groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 85°C and a boiling point around 150°C under standard pressure. Its solubility in common organic solvents like dichloromethane and THF makes it convenient for use in solution-based reactions. However, it exhibits limited solubility in water due to its hydrophobic nature.

In terms of safety considerations, while 4-chloro-2-isothiocyanato-1-methoxybenzene is not classified as a hazardous material under normal handling conditions, it should be stored away from moisture and light to prevent degradation. Proper ventilation is recommended when working with this compound to minimize exposure risks.

Ongoing research continues to explore new applications for this compound. For example, recent studies have examined its potential as a building block for advanced materials such as conductive polymers or stimuli-responsive materials. The ability to fine-tune its reactivity through functional group modifications opens up exciting possibilities for future innovations.

In conclusion, CAS 63429-99-2, or 4-chloro-2-isothiocyanato-1-methoxybenzene, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as an important tool for chemists seeking to develop novel materials and compounds with tailored properties.